Cas no 2171539-22-1 (4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid)

• Product Name: 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• CAS No: 2171539-22-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6395970
• PubChem ID: 165574892
• Update Time: 2025-06-25

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• EN300-1538756
• 2171539-22-1
• 4-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-9-23(25(30)29(4-2)24-16-34-14-22(24)26(31)32)28-27(33)35-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-24H,3-4,9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： RNHLEFNHESKHSA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(CC)C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid

4-N-Ethyl-2-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Pentanamidooxolane-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171539-22-1, known as 4-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and an oxolane ring. The combination of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide chemistry as excellent protecting groups for amino acids. In this compound, the Fmoc group is attached to an ethyl-substituted pentanamide backbone, which introduces additional flexibility and reactivity. The presence of the oxolane ring further enhances the molecule's stability and solubility, making it an ideal candidate for use in complex molecular assemblies.

Recent studies have highlighted the importance of pentanamide derivatives in the development of bioactive compounds. Researchers have demonstrated that modifying the side chains of pentanamides can significantly influence their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). In the case of this compound, the ethyl substitution at the N-position of the pentanamide moiety has been shown to improve its bioavailability, making it a promising lead compound for drug development.

The synthesis of 4-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via Friedel-Crafts acylation and subsequent coupling reactions to introduce the ethyl substituent and oxolane ring. The overall process requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting applications of this compound lies in its potential use as a precursor for peptide-based drugs. By incorporating this molecule into peptide sequences, researchers can create novel bioactive agents with enhanced stability and targeting capabilities. For instance, recent research has focused on using this compound to develop peptide-based inhibitors for enzyme targets involved in cancer progression.

In addition to its role in peptide synthesis, this compound has also been explored for its utility in materials science. The unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical and thermal properties. These materials have potential applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

From a structural standpoint, the oxolane ring plays a crucial role in stabilizing the molecule's conformation. This cyclic ether group not only enhances intra-molecular interactions but also provides a platform for further functionalization. For example, recent studies have demonstrated that substituting oxygen atoms within the oxolane ring can significantly alter the molecule's electronic properties, opening new avenues for its application in optoelectronic materials.

The carboxylic acid group at position 3 of the molecule adds another layer of functionality by enabling compatibility with various coupling agents commonly used in organic synthesis. This feature makes it easier to integrate this compound into larger molecular frameworks or to modify it further for specific applications.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for this compound to improve scalability and reduce production costs. Advances in catalytic asymmetric synthesis and green chemistry are expected to play pivotal roles in achieving these goals. Furthermore, efforts are underway to explore its potential as a building block for macrocyclic compounds and supramolecular assemblies.

In conclusion, 4-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As our understanding of its properties continues to grow, so too will its impact on both academic research and industrial innovation.